Cas no 66170-45-4 (Phosphonic acid, phenyl-, monohexyl ester)

• Product Name: Phosphonic acid, phenyl-, monohexyl ester
• CAS No: 66170-45-4
• MF: C₁₂H₁₈O₃P
• MW: 241.243284702301
• CID: 396730
• PubChem ID: 71375179
• Update Time: 2025-04-19

Phosphonic acid, phenyl-, monohexyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, monohexyl ester
• hexoxy(phenyl)phosphinate
• DTXSID70797930
• 66170-45-4
• HEXYL PHENYLPHOSPHONATE

• Inchi： 1S/C12H19O3P/c1-2-3-4-8-11-15-16(13,14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3,(H,13,14)/p-1
• InChI Key： UEKWYRXXACHNAS-UHFFFAOYSA-M
• SMILES： P(C1C=CC=CC=1)(=O)([O-])OCCCCCC

Computed Properties

• Exact Mass: 241.09944
• Monoisotopic Mass: 241.09935643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36
• LogP: 3.53240